Cas no 949-79-1 (3-(Trifluoroprop-1-YN-1-YL)benzoic acid)

• Product Name: 3-(Trifluoroprop-1-YN-1-YL)benzoic acid
• CAS No: 949-79-1
• MF: C₁₀H₅F₃O₂
• MW: 214.140713453293
• CID: 6616455
• PubChem ID: 129988487
• Update Time: 2023-11-14

3-(Trifluoroprop-1-YN-1-YL)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(TRIFLUOROPROP-1-YN-1-YL)BENZOIC ACID
• EN300-743711
• 3-(TRIFLUOROPROP-1-YN-1-YL)BENZOICACID
• 949-79-1
• 3-(Trifluoroprop-1-YN-1-YL)benzoic acid

• Inchi： 1S/C10H5F3O2/c11-10(12,13)5-4-7-2-1-3-8(6-7)9(14)15/h1-3,6H,(H,14,15)
• InChI Key： FAUUXQDPSVRHAA-UHFFFAOYSA-N
• SMILES： FC(C#CC1=CC=CC(C(=O)O)=C1)(F)F

Computed Properties

• Exact Mass: 214.02416388g/mol
• Monoisotopic Mass: 214.02416388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų